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Compound of Interest

Compound Name:
3-[(4-Fluorophenoxy)methyl]-4-

methoxybenzaldehyde

CAS No.: 329222-88-0

Cat. No.: B448061

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 3-[(4-Fluorobenzyl)oxy]-4-

methoxybenzaldehyde, a key organic intermediate with significant applications in medicinal

chemistry and drug development. It is important to note a potential point of confusion in

chemical nomenclature. The compound discussed herein is accurately named 3-[(4-

Fluorobenzyl)oxy]-4-methoxybenzaldehyde. The name 3-[(4-Fluorophenoxy)methyl]-4-
methoxybenzaldehyde is structurally distinct and does not correspond to the widely

documented compound. This guide will focus exclusively on the former, providing in-depth

information on its properties, synthesis, and applications.

Physicochemical Properties
3-[(4-Fluorobenzyl)oxy]-4-methoxybenzaldehyde is a solid at room temperature with the

following computed properties.[1]
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Property Value Source

CAS Number 351066-28-9 PubChem[1]

Molecular Formula C15H13FO3 PubChem[1]

Molecular Weight 260.26 g/mol PubChem[1]

IUPAC Name
3-[(4-fluorophenyl)methoxy]-4-

methoxybenzaldehyde
PubChem[1]

SMILES
COC1=C(C=C(C=C1)C=O)OC

C2=CC=C(C=C2)F
PubChem[1]

InChIKey
DMEKMTVBQWKBHA-

UHFFFAOYSA-N
PubChem[1]

Synthesis Protocol: Williamson Ether Synthesis
The synthesis of 3-[(4-Fluorobenzyl)oxy]-4-methoxybenzaldehyde is typically achieved via the

Williamson ether synthesis.[2][3][4][5] This method involves the reaction of an alkoxide with a

primary alkyl halide. In this specific synthesis, the sodium salt of 3-hydroxy-4-

methoxybenzaldehyde (isovanillin) is reacted with 4-fluorobenzyl chloride.

Rationale for Experimental Choices
The Williamson ether synthesis is a robust and versatile method for preparing ethers.[2][3][4][5]

The choice of a strong base, such as sodium hydroxide, is crucial for the deprotonation of the

phenolic hydroxyl group of isovanillin to form the more nucleophilic phenoxide. A polar aprotic

solvent like dimethylformamide (DMF) is often used to dissolve the reactants and facilitate the

SN2 reaction mechanism.[4] 4-Fluorobenzyl chloride is a suitable alkylating agent as it is a

primary benzyl halide, which is reactive towards SN2 displacement and less prone to

elimination side reactions.[3]

Step-by-Step Methodology
Preparation of the Alkoxide: In a round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve 3-hydroxy-4-methoxybenzaldehyde (isovanillin) (1 equivalent) in a

suitable polar aprotic solvent such as dimethylformamide (DMF).
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Deprotonation: Add a strong base, such as sodium hydroxide (1.1 equivalents), to the

solution and stir at room temperature for 30 minutes to an hour to ensure complete formation

of the sodium salt of isovanillin.

Alkylation: To the resulting mixture, add 4-fluorobenzyl chloride (1.1 equivalents) dropwise at

room temperature.

Reaction: Heat the reaction mixture to 60-80 °C and monitor the reaction progress by thin-

layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

ice-cold water.

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl

acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel to afford pure 3-[(4-Fluorobenzyl)oxy]-4-

methoxybenzaldehyde.
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Caption: Williamson Ether Synthesis Workflow

Applications in Drug Discovery
3-[(4-Fluorobenzyl)oxy]-4-methoxybenzaldehyde serves as a crucial building block in the

synthesis of various pharmacologically active molecules. The benzaldehyde functional group is

a versatile handle for further chemical modifications, such as the formation of Schiff bases,

chalcones, and other heterocyclic compounds with potential therapeutic applications. The

presence of the fluorobenzyl ether moiety can enhance the metabolic stability and binding

affinity of the final drug candidate.

For instance, this compound can be a precursor for the synthesis of novel inhibitors of enzymes

implicated in diseases such as cancer and inflammation. The aldehyde can be condensed with

various amines or active methylene compounds to generate a library of derivatives for

biological screening.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b448061/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-4-fluorobenzyl-oxy-4-methoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b448061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Modifications

Biological Evaluation

3-[(4-Fluorobenzyl)oxy]-4-methoxybenzaldehyde
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Enzyme Inhibition Assays
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Caption: Drug Discovery Workflow

Analytical Characterization
The purity and identity of synthesized 3-[(4-Fluorobenzyl)oxy]-4-methoxybenzaldehyde are

confirmed using various analytical techniques.
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Analytical Technique Expected Results

¹H NMR

Peaks corresponding to the aromatic protons of

both phenyl rings, the methoxy group protons,

the benzylic methylene protons, and the

aldehyde proton, with appropriate chemical

shifts and coupling constants.

¹³C NMR

Resonances for all 15 carbon atoms, including

the carbonyl carbon of the aldehyde, the

aromatic carbons, the methoxy carbon, and the

benzylic methylene carbon.

Mass Spectrometry

A molecular ion peak corresponding to the exact

mass of the compound (m/z = 260.0849 for

[M]+).

Infrared (IR) Spectroscopy

Characteristic absorption bands for the C=O

stretch of the aldehyde (around 1680-1700

cm⁻¹), C-O-C stretch of the ether, and C-H

stretches of the aromatic and aliphatic groups.

High-Performance Liquid Chromatography

(HPLC)

A single major peak indicating the purity of the

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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